(2S)-4-[(2R)-9-[(2R,5S)-5-[(1S,4R)-1,4-dihydroxy-4-[(2R,5R)-5-[(1S)-1-hydroxyundecyl]oxolan-2-yl]butyl]oxolan-2-yl]-2-hydroxynonyl]-2-methyl-2H-furan-5-one

• Molecular Formula: C37H66O8
• Molecular Weight: 638.9 g/mol
• IUPAC Name: (2S)-4-[(2R)-9-[(2R,5S)-5-[(1S,4R)-1,4-dihydroxy-4-[(2R,5R)-5-[(1S)-1-hydroxyundecyl]oxolan-2-yl]butyl]oxolan-2-yl]-2-hydroxynonyl]-2-methyl-2H-furan-5-one
• InChI: InChI=1S/C37H66O8/c1-3-4-5-6-7-8-12-15-18-31(39)35-23-24-36(45-35)33(41)21-20-32(40)34-22-19-30(44-34)17-14-11-9-10-13-16-29(38)26-28-25-27(2)43-37(28)42/h25,27,29-36,38-41H,3-24,26H2,1-2H3/t27-,29+,30+,31-,32-,33+,34-,35+,36+/m0/s1
• InChI Key: HKMBLJVHVBJAIH-OVKYLHECSA-N
• Isomeric SMILES: CCCCCCCCCC[C@@H]([C@H]1CC[C@@H](O1)[C@@H](CC[C@@H]([C@@H]2CC[C@H](O2)CCCCCCC[C@H](CC3=C[C@@H](OC3=O)C)O)O)O)O
• Canonical SMILES: CCCCCCCCCCC(C1CCC(O1)C(CCC(C2CCC(O2)CCCCCCCC(CC3=CC(OC3=O)C)O)O)O)O
• synonyms: bullatalicin

Description

(2S)-4-[(2R)-9-[(2R,5S)-5-[(1S,4R)-1,4-dihydroxy-4-[(2R,5R)-5-[(1S)-1-hydroxyundecyl]oxolan-2-yl]butyl]oxolan-2-yl]-2-hydroxynonyl]-2-methyl-2H-furan-5-one is a natural product found in Annona mucosa, Annona squamosa, and other organisms with data available.

Scientific Research Applications

Applications in Synthetic Methodologies

Research in the synthesis of complex molecules often explores the stereo- and enantioselective formation of compounds with multiple chiral centers. For example, Meilert et al. (2004) demonstrated the non-iterative asymmetric synthesis of C15 polyketide spiroketals, highlighting the importance of stereocontrol in the formation of spiroketal structures, which are common motifs in natural products with biological activity (Meilert, Pettit, & Vogel, 2004). Such methodologies could be relevant for synthesizing segments or the entire structure of the compound , emphasizing the role of stereochemistry in synthetic strategies.

Potential Biological Activities

Compounds with structures similar to the one mentioned often exhibit significant biological activities. For instance, acetogenins from various plant species, such as those isolated from Annona muricata, have shown cytotoxic activities against cancer cell lines, suggesting potential applications in cancer research (Rieser, Fang, Anderson, Miesbauer, Smith, & McLaughlin, 1993). The presence of oxolan (tetrahydrofuran) and furan rings in these molecules is crucial for their activity, indicating that similar structural motifs in the compound could confer interesting biological properties.

Antioxidant Properties

The combination of structural elements like dihydroxybutyl and hydroxyundecyl groups in molecules can also contribute to antioxidant properties. Compounds combining the pharmacophores of vitamins C and E have shown potent antioxidant effects, surpassing those of their individual components (Manfredini, Vertuani, Manfredi, Rossoni, Calviello, & Palozza, 2000). This suggests that the compound , with multiple hydroxyl groups and a complex structure, may also exhibit significant antioxidant activity, meriting exploration in contexts such as oxidative stress and aging.